Cas no 13086-87-8 (Phosphonic acid,bis(2,6-dimethylheptyl) ester (6CI,9CI))

Phosphonic acid,bis(2,6-dimethylheptyl) ester (6CI,9CI) structure
13086-87-8 structure
Product Name:Phosphonic acid,bis(2,6-dimethylheptyl) ester (6CI,9CI)
CAS No:13086-87-8
MF:C18H38O3P
MW:333.466287136078
CID:229751
PubChem ID:6330407
Update Time:2025-04-19

Phosphonic acid,bis(2,6-dimethylheptyl) ester (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,bis(2,6-dimethylheptyl) ester (6CI,9CI)
    • bis(2,6-dimethylheptoxy)-oxophosphanium
    • 1-Heptanol, 2,6-dimethyl-, phosphonate(7CI)
    • 1-Heptanol,2,6-dimethyl-, phosphonate (2:1) (8CI)
    • AC1O3JSR
    • AG-D-62666
    • BIS(2,6-DIMETHYLHEPTOXY)-OXO-PHOSPHANIUM
    • CTK4B6958
    • NSC202810
    • NSC-202810
    • 13086-87-8
    • SCHEMBL9326349
    • DTXSID20422649
    • Inchi: 1S/C18H38O3P/c1-15(2)9-7-11-17(5)13-20-22(19)21-14-18(6)12-8-10-16(3)4/h15-18H,7-14H2,1-6H3/q+1
    • InChI Key: BQHWPHWLYAOJFM-UHFFFAOYSA-N
    • SMILES: [P+](=O)(OCC(C)CCCC(C)C)OCC(C)CCCC(C)C

Computed Properties

  • Exact Mass: 333.25604
  • Monoisotopic Mass: 333.25585707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
  • LogP: 6.33410
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